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Compound of Interest

Compound Name: Nickel-59

Cat. No.: B076431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial procedural guidance for the safe handling and disposal of

Nickel-59 (⁵⁹Ni) in a laboratory setting. Adherence to these protocols is essential to minimize

radiation exposure and ensure a safe working environment.

Properties of Nickel-59
Understanding the radioactive properties of Nickel-59 is fundamental to implementing

appropriate safety measures.

Property Value

Half-life 76,000 - 81,000 years

Decay Mode Electron Capture

Primary Emissions Low-energy Gamma rays and X-rays

Primary Hazard Internal exposure (inhalation or ingestion)

Personal Protective Equipment (PPE)
The primary goal when working with Nickel-59 is to prevent internal contamination and

minimize external exposure. A multi-layered approach to PPE is required.
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Core PPE Requirements:

Lab Coat: A full-length laboratory coat, worn closed with sleeves rolled down, is mandatory to

prevent contamination of personal clothing.

Disposable Gloves: Nitrile or latex gloves should be worn at all times when handling ⁵⁹Ni or

potentially contaminated equipment. Consider double-gloving for added protection,

especially during procedures with a higher risk of spills.

Safety Glasses: Safety glasses with side shields are required to protect the eyes from

potential splashes of radioactive solutions.

Closed-toe Shoes: Street shoes are not permitted in the laboratory; closed-toe shoes are

mandatory to protect against spills.

Enhanced PPE for Specific Procedures:

Respiratory Protection: If there is a potential for aerosol generation (e.g., through sonication,

vortexing, or procedures that could create dust), a NIOSH-approved respirator with a P-100

filter is necessary to prevent inhalation.

Protective Clothing: For procedures involving larger quantities of ⁵⁹Ni or a higher risk of

widespread contamination, disposable coveralls (e.g., Tyvek®) should be worn over the lab

coat.

Operational Plan for Safe Handling
A systematic approach to handling Nickel-59 is critical to maintaining a safe laboratory

environment.

Experimental Workflow:

Preparation:

Designate a specific work area for handling ⁵⁹Ni. This area should be clearly marked with

"Caution: Radioactive Material" signs.

Cover the work surface with absorbent paper to contain any potential spills.
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Assemble all necessary materials and equipment before introducing the radioactive

source to minimize handling time.

Shielding:

Due to the emission of low-energy gamma rays, shielding is an important consideration.

Use lead or high-density tungsten shielding to store stock solutions and to place around

the experimental setup when possible. The thickness of the shielding will depend on the

activity of the source.

Handling:

Always use forceps or tongs to handle vials and other equipment containing ⁵⁹Ni to

increase the distance from the source.

Perform all operations that may produce aerosols or dust within a certified fume hood or a

glove box.

Monitoring:

Regularly monitor the work area and your gloves for contamination using a survey meter

equipped with a pancake Geiger-Müller (GM) probe suitable for detecting low-energy

gamma radiation.

Personnel dosimetry (e.g., whole-body and ring dosimeters) may be required depending

on the quantities of ⁵⁹Ni being handled and institutional regulations.

Disposal Plan for Nickel-59 Contaminated Waste
Proper segregation and disposal of radioactive waste are crucial for regulatory compliance and

safety.

Waste Segregation:

Solid Waste:
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All solid waste contaminated with ⁵⁹Ni (e.g., gloves, absorbent paper, pipette tips) must be

placed in a designated radioactive waste container lined with a durable plastic bag.

The container must be clearly labeled with the "Caution: Radioactive Material" symbol, the

isotope (Nickel-59), the activity level, and the date.

Liquid Waste:

Aqueous and organic liquid waste streams must be segregated into separate, clearly

labeled radioactive waste containers.

Never dispose of radioactive liquid waste down the drain unless specifically authorized by

your institution's Radiation Safety Officer (RSO) and it meets all regulatory requirements.

Sharps Waste:

Needles, syringes, and other sharp objects contaminated with ⁵⁹Ni must be placed in a

designated radioactive sharps container.

Disposal Procedures:

Follow your institution's specific procedures for radioactive waste pickup.

Ensure all waste containers are securely sealed before removal from the laboratory.

Maintain accurate records of all radioactive waste generated, including the isotope, activity,

and date of disposal.

Logical Relationship for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling Nickel-59.
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Risk Assessment

Personal Protective Equipment (PPE) Selection

Start: Handling Nickel-59

Core PPE:
- Lab Coat

- Disposable Gloves
- Closed-toe Shoes

Always Required

Potential for Aerosol
or Dust Generation?

Add:
- NIOSH-approved Respirator (P-100)

Consider:
- Disposable Coveralls

High Contamination Risk

Potential for
Splashes?

No

Add:
- Safety Glasses

Yes
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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